Cas no 62404-08-4 (2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-)

62404-08-4 structure
Product name:2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-
2-Thiophenecarboxylic acid, 5-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-
- 5-methyl-4-phenyl-thiophene-2-carboxylic acid
- 5-methyl-4-phenylthiophene-2-carboxylic acid
- 62404-08-4
- QRIRUPDZWDDHQE-UHFFFAOYSA-N
- SCHEMBL1797326
- 5-methyl-4-phenyl-2-thiophenecarboxylic acid
- 5-methyl-4-phenylthiophene-2-carboxylicacid
- AA-516/30040046
- DTXSID60356338
-
- MDL: MFCD00834740
- Inchi: InChI=1S/C12H10O2S/c1-8-10(7-11(15-8)12(13)14)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14)
- InChI Key: QRIRUPDZWDDHQE-UHFFFAOYSA-N
- SMILES: CC1=C(C=C(C(=O)O)S1)C2=CC=CC=C2
Computed Properties
- Exact Mass: 218.0402
- Monoisotopic Mass: 218.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5Ų
- XLogP3: 3.5
Experimental Properties
- PSA: 37.3
2-Thiophenecarboxylic acid, 5-methyl-4-phenyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Fluorochem | 075219-2g |
5-Methyl-4-phenyl-thiophene-2-carboxylic acid |
62404-08-4 | 2g |
£598.00 | 2022-03-01 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661405-1g |
5-Methyl-4-phenylthiophene-2-carboxylic acid |
62404-08-4 | 98% | 1g |
¥6118.00 | 2024-05-06 | |
Fluorochem | 075219-1g |
5-Methyl-4-phenyl-thiophene-2-carboxylic acid |
62404-08-4 | 1g |
£372.00 | 2022-03-01 | ||
Crysdot LLC | CD11086639-1g |
5-Methyl-4-phenylthiophene-2-carboxylic acid |
62404-08-4 | 97% | 1g |
$583 | 2024-07-18 |
2-Thiophenecarboxylic acid, 5-methyl-4-phenyl- Related Literature
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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2. Trigger-responsive engineered-nanocarriers and image-guided theranostics for rheumatoid arthritisNadim Ahamad,Ameya Prabhakar,Ekta Singh,Eshant Bhatia,Shivam Sharma,Rinti Banerjee Nanoscale, 2020,12, 12673-12697
-
Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
-
Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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